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Compound of Interest

Compound Name: DS01080522

Cat. No.: B15142608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
DS01080522 is a potent and selective inhibitor of the Protein Kinase A (PKA) catalytic subunit

alpha (PRKACA). This document provides a comprehensive overview of the known properties

of DS01080522, including its chemical identity, biological activity, and its role in the PRKACA

signaling pathway. The information is intended to support further research and development

efforts involving this compound.

Chemical and Physical Properties
DS01080522 is a small molecule inhibitor with the following identified properties:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15142608?utm_src=pdf-interest
https://www.benchchem.com/product/b15142608?utm_src=pdf-body
https://www.benchchem.com/product/b15142608?utm_src=pdf-body
https://www.benchchem.com/product/b15142608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 2832159-84-7

Molecular Formula C₂₃H₂₀Cl₂N₄O₃

Molecular Weight 471.34 g/mol

IUPAC Name

1-Chloro-N-[(S)-(3-chloro-4-cyanophenyl)

[(2R,4S)-4-hydroxy-2-pyrrolidinyl]methyl]-7-

methoxy-6-isoquinolinecarboxamide

SMILES

O=C(NC([C@@H]1C--INVALID-LINK--

CN1)c2ccc(C#N)c(Cl)c2)c3cc4c(cc3OC)c(Cl)cn

=c4

Appearance Solid at room temperature[1]

Storage Conditions Store at -20°C for long-term stability[1]

Note: Detailed physicochemical properties such as melting point, boiling point, and a

comprehensive solubility profile are not yet publicly available.

Biological Activity
DS01080522 is a highly potent inhibitor of PRKACA, a key enzyme in the cAMP-dependent

signaling pathway. Its inhibitory activity has been quantified in biochemical and cell-based

assays.

Assay IC₅₀ Value

PRKACA Kinase Activity 0.8 nM

CREB Phosphorylation (in NIH/3T3 cells) 66 nM[2]

The inhibition of PRKACA by DS01080522 leads to a downstream reduction in the

phosphorylation of cAMP Response Element-Binding Protein (CREB), a crucial transcription

factor involved in cellular processes such as proliferation, differentiation, and survival.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/ds89002333.html
https://www.medchemexpress.com/ds89002333.html
https://www.benchchem.com/product/b15142608?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.2147/JHC.S406902
https://www.benchchem.com/product/b15142608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway
DS01080522 exerts its biological effects by directly targeting the catalytic subunit of PKA

(PRKACA). The canonical PKA signaling pathway and the point of inhibition by DS01080522
are illustrated below.
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Preparation

Reaction

Detection

Prepare Assay Buffer,
PRKACA Enzyme, ATP,
and Peptide Substrate

Incubate PRKACA with
DS01080522

Serially Dilute DS01080522

Initiate Reaction with
ATP and Substrate

Allow Reaction to Proceed
(e.g., 30-60 min at 30°C)

Stop Reaction
(e.g., with EDTA)

Detect Phosphorylated Substrate
(e.g., using luminescence,

fluorescence, or radioactivity)

Calculate IC₅₀ Value
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Cell Culture & Treatment

Western Blot

Seed NIH/3T3 Cells

Treat Cells with DS01080522
(e.g., 30 min)

Stimulate PKA Pathway
(e.g., with Forskolin)

Lyse Cells

Protein Quantification

SDS-PAGE

Transfer to Membrane

Blocking

Incubate with Primary Antibodies
(anti-pCREB, anti-CREB, anti-GAPDH)

Incubate with HRP-conjugated
Secondary Antibody

Chemiluminescent Detection

Densitometry Analysis
and IC₅₀ Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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